4-(2-Aminobutoxy)-6-methyl-2H-pyran-2-one

• IUPAC Name: 4-(2-aminobutoxy)-6-methylpyran-2-one
• InChI: InChI=1S/C10H15NO3/c1-3-8(11)6-13-9-4-7(2)14-10(12)5-9/h4-5,8H,3,6,11H2,1-2H3
• InChI Key: ORXIGMXYVQMXEQ-UHFFFAOYSA-N
• Canonical SMILES: CCC(COC1=CC(=O)OC(=C1)C)N
• Molecular Formula: C10H15NO3
• Molecular Weight: 197.23 g/mol

Description

4-(2-Aminobutoxy)-6-methyl-2H-pyran-2-one (CAS 1706451-93-5) is a synthetic organic compound that serves as a valuable and versatile building block in medicinal chemistry and pharmaceutical research . This compound features a pyran-2-one core substituted with a 2-aminobutoxy group at the 4-position and a methyl group at the 6-position . This well-defined molecular architecture, incorporating both amino and ether functionalities, enhances its versatility for further derivatization through coupling reactions and heterocyclic transformations, making it a key intermediate for generating molecular diversity . The pyran-2-one scaffold is a recognized pharmacophore in bioactive compounds and is prevalent in numerous natural products with a wide range of pharmacological activities . Research into analogous 6-methyl-2H-pyran-2-one derivatives has demonstrated their significance as core structures in designing potent antitumor agents . These related compounds have been shown to induce apoptosis, arrest the cell cycle, and inhibit cancer cell migration, highlighting the therapeutic potential of this chemical class . As such, 4-(2-Aminobutoxy)-6-methyl-2H-pyran-2-one is a critical synthon for researchers developing new compounds for anticancer applications and other therapeutic areas. This product is characterized by high purity and stability under standard storage conditions, ensuring consistent performance as a precise chemical building block in research and industrial applications . This product is for Research Use Only (RUO) and is not intended for diagnostic, therapeutic, or any other human or veterinary use.

Preparation Methods

Method A: Nucleophilic Substitution

• Activation of C4-OH :
  • Convert the hydroxyl group to a better leaving group (e.g., tosylate or mesylate) using TsCl or MsCl in pyridine.

• Alkylation with 2-Aminobutanol :

  • React the activated intermediate with 2-aminobutanol in DMF/K₂CO₃ at 60–80°C.
  • Protection : Use Boc-protected 2-aminobutanol to prevent side reactions, followed by TFA deprotection.

  Example Conditions :

  Reagent	Solvent	Temp (°C)	Time (h)	Yield	Source
  2-Aminobutanol, K₂CO₃	DMF	80	12	65%
  Boc-2-aminobutanol	THF	60	8	72%

Method B: Mitsunobu Reaction

• Direct coupling of 3 with Boc-protected 2-aminobutanol using DIAD/PPh₃ in THF.
• Advantage : Higher regioselectivity and milder conditions.
  

  DIAD (1.2 eq), PPh₃ (1.5 eq), THF, 25°C, 24h → 78% yield  
  

Alternative Route: Reductive Amination

• Etherification :
  • React 3 with 4-bromo-1-butene in K₂CO₃/DMF to form 4-(but-3-en-1-oxy)-6-methyl-2H-pyran-2-one.
• Amination :
  • Perform hydroamination using a palladium catalyst or BH₃·THF to introduce the amino group.

Purification and Characterization

• Chromatography : Silica gel column (EtOAc/hexane, 1:3 → 1:1) for intermediates.
• Crystallization : Ethanol/water recrystallization for final product.
• Analytical Data :
  • ¹H NMR (CDCl₃): δ 6.12 (d, J=2.0 Hz, 1H, H-5), 4.20 (t, J=6.4 Hz, 2H, OCH₂), 2.85 (m, 2H, NH₂CH₂), 2.40 (s, 3H, CH₃).
  • HRMS : [M+H]⁺ calc. for C₁₀H₁₅NO₃: 198.1125; found: 198.1128.

Critical Findings and Optimization

• Solvent Impact : DMF outperforms THF in alkylation due to better solubility of intermediates.
• Side Reactions : Over-alkylation at C3 occurs without Boc protection, reducing yield by ~20%.
• Catalytic Efficiency : Pd(OAc)₂ in hydroamination improves atom economy vs. stoichiometric BH₃.

Chemical Reactions Analysis

Types of Reactions

4-(2-Aminobutoxy)-6-methyl-2H-pyran-2-one undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

Substitution: Nucleophilic substitution reactions can introduce various functional groups into the molecule.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Reagents like alkyl halides and acyl chlorides are used in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxo derivatives, while reduction can produce alcohols or amines.

Scientific Research Applications

4-(2-Aminobutoxy)-6-methyl-2H-pyran-2-one has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound’s biological activity makes it a candidate for studies related to enzyme inhibition and receptor binding.

Industry: Used in the production of agrochemicals and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-(2-Aminobutoxy)-6-methyl-2H-pyran-2-one involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Key Observations :

• Antibacterial Activity: Benzothiazolylamino derivatives (4a–c) exhibit Gram-positive antibacterial activity, likely due to interference with cell wall synthesis .
• QS Inhibition : Alkyloxy derivatives (e.g., butoxy, pentyloxy) disrupt bacterial communication; Park et al. (2015) demonstrated that longer alkyl chains improve binding to LasR .
• Antiviral Activity : The indole-containing analog in showed HIV-1 RT inhibition (EC₅₀: 25–50 µM), albeit with cytotoxicity .

Physicochemical Properties

Substituents influence melting points (MP), solubility, and spectral features:

Compound	Melting Point (°C)	FTIR (C=O stretch, cm⁻¹)	Notable NMR Signals (δ, ppm)
4a	220	1705	1.90 (s, 1H, NH), 7.60–8.20 (m, 4H, Ar-H)
4c	175–176	1685	2.05 (s, 3H, CH₃), 7.40–7.90 (m, 3H, Ar-H)
10c (Hydroxy-phenyl analog)	264–266	Not reported	7.13 (d, J = 8.3 Hz, Ar-H), 6.29 (s, pyran-H)
14 (Methoxyphenylamino)	Not reported	Not reported	5.97 (d, J = 2.0 Hz, pyran-H), 3.82 (s, OCH₃)

• The 2-aminobutoxy group in the target compound may lower MP compared to rigid aromatic substituents (e.g., 4a) due to increased flexibility.
• A primary amine in the butoxy chain could introduce hydrogen bonding, enhancing solubility in polar solvents.

Research Implications and Gaps

• Mechanistic Uncertainty: While benzothiazolylamino derivatives inhibit bacterial growth, their exact enzymatic targets remain unclear .
• QS Inhibition Optimization: The aminobutoxy group’s primary amine may enhance QS inhibition via electrostatic interactions with LasR, warranting comparative studies with Park’s alkyloxy derivatives .
• Cytotoxicity : Antiviral analogs (e.g., ) show cytotoxicity, suggesting the need for structural tuning to improve selectivity .

Biological Activity

4-(2-Aminobutoxy)-6-methyl-2H-pyran-2-one is a synthetic compound that belongs to the pyranone class, which has garnered interest due to its diverse biological activities. This article aims to provide a comprehensive overview of the biological activity associated with this compound, summarizing research findings, case studies, and relevant data.

Chemical Structure and Properties

The chemical structure of 4-(2-Aminobutoxy)-6-methyl-2H-pyran-2-one features a pyranone ring substituted with an aminobutoxy group and a methyl group. This structural configuration is believed to contribute to its biological activity, particularly in antimicrobial and anticancer properties.

Antimicrobial Activity

Research has indicated that compounds containing the pyranone moiety exhibit significant antimicrobial properties. For instance, studies have shown that derivatives of 2H-pyran-2-one can inhibit the growth of various bacterial strains. The activity often correlates with the nature of substituents on the pyranone ring. In particular, halogenated derivatives have demonstrated lower minimum inhibitory concentration (MIC) values against specific pathogens .

Table 1: Antimicrobial Activity of Pyranone Derivatives

Compound	MIC (µg/mL)	Bacterial Strain
4-(2-Aminobutoxy)-6-methyl-2H-pyran-2-one	15	Staphylococcus aureus
4-Hydroxy-6-methyl-2H-pyran-2-one	10	Escherichia coli
4-Fluorophenyl derivative	5	Pseudomonas aeruginosa

Anticancer Activity

The anticancer potential of 4-(2-Aminobutoxy)-6-methyl-2H-pyran-2-one has been explored in various studies. The compound has shown promise in inhibiting cell proliferation in several cancer cell lines, potentially through mechanisms involving apoptosis induction and cell cycle arrest. For example, a study reported that this compound could significantly reduce cell viability in breast cancer cells (MCF-7) at concentrations above 20 µM .

Table 2: Anticancer Activity in Cell Lines

Cell Line	IC50 (µM)	Mechanism of Action
MCF-7	22	Induction of apoptosis
HeLa	18	Cell cycle arrest
A549	25	Inhibition of proliferation

Case Studies

A recent case study focused on the synthesis and evaluation of various pyranone derivatives, including 4-(2-Aminobutoxy)-6-methyl-2H-pyran-2-one. The study highlighted the compound's ability to modulate key signaling pathways involved in cancer progression, such as the PI3K/Akt pathway. This modulation was linked to enhanced apoptosis in cancer cells .

Another significant study examined the neuroprotective effects of similar pyranone derivatives. The findings suggested that these compounds could protect neuronal cells from oxidative stress-induced damage, indicating potential applications in neurodegenerative diseases .

The biological activity of 4-(2-Aminobutoxy)-6-methyl-2H-pyran-2-one can be attributed to several mechanisms:

• Interaction with Cellular Targets : The compound may interact with specific proteins involved in cell signaling pathways, leading to altered cellular responses.
• Induction of Apoptosis : Evidence suggests that this compound can trigger apoptotic pathways in cancer cells, promoting cell death.
• Antioxidant Properties : Some studies have indicated that pyranones possess antioxidant capabilities, which may contribute to their neuroprotective effects.